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Compound of Interest

Compound Name: Barium phenolsulfonate

Cat. No.: B15350539 Get Quote

Barium p-Phenolsulfonate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Barium p-phenolsulfonate (also known as barium bis(4-hydroxybenzenesulfonate)) is an

organometallic compound with the chemical formula C₁₂H₁₀BaO₈S₂. While its parent

compound, p-phenolsulfonic acid, has various industrial applications, detailed scientific

literature and comprehensive data specifically for the barium salt are limited. This technical

guide provides a summary of the currently available physical and chemical properties of Barium

p-phenolsulfonate, outlines a general experimental approach for its synthesis based on related

compounds, and discusses its known safety information. It is important to note that extensive

experimental data, particularly regarding its biological activity and applications in drug

development, are not readily available in published literature.

Chemical and Physical Properties
Barium p-phenolsulfonate is described as a monohydrate powder.[1] It is known to be

poisonous and can cause skin irritation.[1] The compound is soluble in water and slightly

soluble in alcohol.[1]

A summary of the available quantitative data is presented in the table below. It is critical to note

the significant gaps in the publicly available data for many key physical properties.
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Property Value Source

Molecular Formula C₁₂H₁₀BaO₈S₂ [2]

Molecular Weight 483.66 g/mol [1][2]

CAS Number 1300-37-4 [2]

Appearance Monohydrate powder [1]

Solubility
Soluble in water, slightly

soluble in alcohol
[1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Decomposition Temperature Data not available

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Barium p-phenolsulfonate is not

readily available in the reviewed scientific literature. However, a general approach can be

inferred from the synthesis of other barium sulfonate salts. The synthesis would likely involve

the reaction of p-phenolsulfonic acid with a suitable barium salt, such as barium chloride or

barium hydroxide, in an aqueous solution.

General Experimental Workflow for Synthesis
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Caption: General workflow for the synthesis of Barium p-phenolsulfonate.

Methodology
Dissolution of Reactants: Prepare separate aqueous solutions of p-phenolsulfonic acid and a

stoichiometric amount of a soluble barium salt (e.g., barium chloride or barium hydroxide).

Reaction: Slowly add the barium salt solution to the p-phenolsulfonic acid solution with

constant stirring. The formation of a precipitate, Barium p-phenolsulfonate, may be observed.

The reaction should be carried out at a controlled temperature.

Isolation: The resulting precipitate is collected by filtration.

Purification: The collected solid should be washed with distilled water to remove any

unreacted starting materials and soluble byproducts.

Drying: The purified product is then dried under vacuum to remove residual water.

Note: This is a generalized protocol. Optimization of reaction conditions, including

concentration, temperature, and reaction time, would be necessary to achieve a high yield and

purity of the final product.

Biological Activity and Signaling Pathways
There is no information available in the public domain regarding the biological activities of

Barium p-phenolsulfonate or its involvement in any specific signaling pathways. The

toxicological profile is limited to the general classification of being poisonous and a skin irritant.

[1] The toxicity is likely associated with the presence of the barium ion.

Applications in Drug Development
Currently, there are no known applications of Barium p-phenolsulfonate in drug development or

as a pharmaceutical ingredient. Its use is cited as an intermediate in the manufacturing of

dyestuffs.[1]
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Handling and Safety
Safety Precautions: Due to its poisonous and irritant nature, Barium p-phenolsulfonate

should be handled with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat. Work should be conducted in a well-ventilated area or a fume

hood.

Storage: Store in a cool, dry place away from incompatible materials. Keep the container

tightly sealed.

Conclusion
Barium p-phenolsulfonate is a compound for which there is a notable lack of comprehensive

scientific data. While its basic chemical identity is established, critical physical properties,

detailed synthetic procedures, and, most importantly for the target audience, its biological

effects and potential therapeutic applications remain uncharacterized in the available literature.

Further research is required to elucidate these properties and to determine if this compound

holds any potential for use in drug development or other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. p-Phenolsulfonic Acid [drugfuture.com]

2. 1300-37-4 CAS Manufactory [m.chemicalbook.com]

To cite this document: BenchChem. ["Physical and chemical properties of Barium p-
phenolsulfonate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350539#physical-and-chemical-properties-of-
barium-p-phenolsulfonate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15350539?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/chemdata/p-phenolsulfonic-acid.html
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.benchchem.com/product/b15350539#physical-and-chemical-properties-of-barium-p-phenolsulfonate
https://www.benchchem.com/product/b15350539#physical-and-chemical-properties-of-barium-p-phenolsulfonate
https://www.benchchem.com/product/b15350539#physical-and-chemical-properties-of-barium-p-phenolsulfonate
https://www.benchchem.com/product/b15350539#physical-and-chemical-properties-of-barium-p-phenolsulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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